Cas no 1429419-03-3 (1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine)

1-Methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl-substituted pyrazole core linked to an isopropylphenoxy group, offering versatility in synthetic modifications. The amine functionality at the 4-position enhances reactivity, making it a valuable intermediate for further derivatization. This compound exhibits stability under standard conditions, facilitating handling and storage. Its molecular design may contribute to biological activity, particularly in targeting specific enzyme systems or receptor interactions. Researchers value this scaffold for its balanced lipophilicity and electronic properties, which can be optimized for desired pharmacokinetic or physicochemical profiles in drug discovery or crop protection applications.
1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine structure
1429419-03-3 structure
Product Name:1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine
CAS No:1429419-03-3
MF:C13H17N3O
MW:231.293582677841
CID:6439706
PubChem ID:90480977
Update Time:2025-06-08

1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS024273301
    • EN300-6478940
    • 1429419-03-3
    • 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine
    • 1-Methyl-3-(4-propan-2-ylphenoxy)pyrazol-4-amine
    • Inchi: 1S/C13H17N3O/c1-9(2)10-4-6-11(7-5-10)17-13-12(14)8-16(3)15-13/h4-9H,14H2,1-3H3
    • InChI Key: DCRCGMOYYBZOMU-UHFFFAOYSA-N
    • SMILES: O(C1C(=CN(C)N=1)N)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 231.137162174g/mol
  • Monoisotopic Mass: 231.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.1Ų

1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine Pricemore >>

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Additional information on 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine (CAS No. 1429419-03-3)

The compound 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine, identified by its CAS number 1429419-03-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyrazole core and isopropylphenoxy substituent, exhibits promising biological activity, making it a subject of interest for drug discovery and material science applications. Researchers and industry professionals frequently search for terms like "pyrazole derivatives in drug design", "amine-functionalized heterocycles", and "CAS 1429419-03-3 applications", reflecting its relevance in modern chemistry.

One of the key features of 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine is its structural versatility. The presence of both an amine group and a phenoxy linkage allows for further functionalization, enabling the development of targeted compounds. Recent trends in green chemistry and sustainable synthesis have spurred interest in such molecules, as they can be optimized for minimal environmental impact. Searches for "eco-friendly pyrazole synthesis" and "biodegradable amine compounds" highlight this growing focus.

In the pharmaceutical sector, CAS 1429419-03-3 is explored for its potential in modulating enzyme activity or receptor binding. Its pyrazole scaffold is a common motif in kinase inhibitors and anti-inflammatory agents, aligning with popular queries like "pyrazole-based therapeutics" and "small molecule drug candidates". Additionally, its physicochemical properties, such as solubility and stability, are critical for formulation scientists, as evidenced by searches for "amine solubility enhancement techniques".

Beyond pharmaceuticals, 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine finds applications in material science, particularly in the development of functional polymers and advanced coatings. The integration of such amines into polymer backbones can improve mechanical strength or confer antimicrobial properties, a topic frequently searched as "amine-modified polymers" or "smart material additives". This dual utility underscores the compound's interdisciplinary appeal.

Analytical characterization of CAS 1429419-03-3 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are essential for quality control in industrial settings. Queries such as "HPLC method development for pyrazoles" and "spectroscopic identification of amines" reflect the technical rigor required to handle this compound. Furthermore, regulatory compliance and safety assessments are paramount, with searches like "REACH compliance for amine derivatives" gaining traction.

In summary, 1-methyl-3-[4-(propan-2-yl)phenoxy]-1H-pyrazol-4-amine (CAS No. 1429419-03-3) represents a multifaceted compound with broad applicability across life sciences and materials engineering. Its alignment with contemporary research themes—such as sustainability, drug discovery, and advanced materials—ensures its continued relevance. For researchers delving into "heterocyclic amine synthesis" or "high-value chemical intermediates", this compound offers a compelling case study in innovation and utility.

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